Cas no 1804351-47-0 (Methyl 6-iodo-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 6-iodo-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804351-47-0
• MF: C₉H₆F₃IN₂O₅
• MW: 406.054025173187
• CID: 4836896
• Update Time: 2025-05-26

Methyl 6-iodo-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-iodo-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C9H6F3IN2O5/c1-19-7(16)2-4-8(15(17)18)5(3-6(13)14-4)20-9(10,11)12/h3H,2H2,1H3
• InChI Key： HHEQPXQTNHIHPJ-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(CC(=O)OC)=N1)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 2.4
• Topological Polar Surface Area: 94.2

Additional information on Methyl 6-iodo-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate

Research Briefing on Methyl 6-iodo-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate (CAS: 1804351-47-0)

In recent years, the compound Methyl 6-iodo-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate (CAS: 1804351-47-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and nitro functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. The presence of iodine at the 6-position further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

Recent studies have focused on the synthesis and functionalization of Methyl 6-iodo-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing the environmental impact of the process. The researchers employed a palladium-catalyzed cross-coupling reaction to introduce diverse substituents at the iodine position, expanding the compound's utility in medicinal chemistry. This advancement is particularly relevant for the development of targeted therapies, as the modified derivatives exhibit enhanced binding affinity to specific biological targets.

In pharmacological research, Methyl 6-iodo-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate has been investigated as a precursor for kinase inhibitors. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound show potent inhibitory activity against JAK3 kinases, which are implicated in autoimmune diseases. The trifluoromethoxy group was found to play a crucial role in improving metabolic stability and membrane permeability, addressing common challenges in drug development.

The compound's potential extends beyond human therapeutics. Agricultural research has explored its use as a building block for novel pesticides. A 2024 report in Pest Management Science highlighted how structural modifications of Methyl 6-iodo-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate led to compounds with improved insecticidal activity against resistant pest strains. The nitro group in particular was identified as essential for this bioactivity, though further optimization is needed to reduce potential environmental toxicity.

Analytical characterization of Methyl 6-iodo-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate has also seen progress. Advanced techniques including X-ray crystallography and NMR spectroscopy have provided detailed structural insights that inform rational drug design. These studies confirm the compound's planar configuration and reveal how electronic effects from the substituents influence its reactivity patterns. Such fundamental understanding is critical for predicting and controlling its behavior in complex biological systems.

Looking forward, research priorities for Methyl 6-iodo-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate include expanding its application scope through further derivatization and investigating its mechanism of action in greater detail. The compound's versatility suggests it may serve as a key scaffold for developing treatments across multiple therapeutic areas, from oncology to infectious diseases. However, challenges remain in optimizing its pharmacokinetic properties and ensuring selective biological activity, which will be the focus of ongoing investigations.